(S)-5,5-Dimethylhexan-2-amine
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Overview
Description
- The compound consists of a hexane backbone with two methyl groups (CH3) attached to the second carbon atom. The stereochemistry is specified as (S) , indicating the absolute configuration of the chiral center.
- It appears as a colorless liquid with a density of approximately 0.744 g/mL at 25°C and a boiling point range of 146-150°C .
(S)-5,5-Dimethylhexan-2-amine: is a chemical compound with the molecular formula CHN
Preparation Methods
Synthetic Routes: While specific synthetic routes for (S)-5,5-dimethylhexan-2-amine are not widely documented, it can be prepared through reductive amination of the corresponding ketone or aldehyde precursor using an amine source (e.g., methylamine) and a reducing agent (e.g., sodium borohydride).
Industrial Production: Industrial-scale production methods may involve variations of the reductive amination process, optimized for efficiency and yield.
Chemical Reactions Analysis
Reactions: (S)-5,5-Dimethylhexan-2-amine can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products formed depend on the reaction conditions and reagents used.
Scientific Research Applications
Chemistry: (S)-5,5-Dimethylhexan-2-amine may serve as a building block in organic synthesis.
Biology and Medicine: Its derivatives could be investigated for potential pharmacological activities, such as receptor binding or enzyme inhibition.
Industry: It might find applications in the synthesis of specialty chemicals or pharmaceutical intermediates.
Mechanism of Action
- The exact mechanism by which (S)-5,5-dimethylhexan-2-amine exerts its effects would depend on its specific interactions with biological targets. Further research is needed to elucidate this.
Comparison with Similar Compounds
Similar Compounds: Other amines with similar structures include 2-hexanamine, 5-methyl- (a positional isomer) and 2-hexanamine, 6-methyl- (another positional isomer). (S)-5,5-dimethylhexan-2-amine’s unique stereochemistry sets it apart.
Properties
Molecular Formula |
C8H19N |
---|---|
Molecular Weight |
129.24 g/mol |
IUPAC Name |
(2S)-5,5-dimethylhexan-2-amine |
InChI |
InChI=1S/C8H19N/c1-7(9)5-6-8(2,3)4/h7H,5-6,9H2,1-4H3/t7-/m0/s1 |
InChI Key |
DRVYQZPUPGQDQY-ZETCQYMHSA-N |
Isomeric SMILES |
C[C@@H](CCC(C)(C)C)N |
Canonical SMILES |
CC(CCC(C)(C)C)N |
Origin of Product |
United States |
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